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Compound of Interest

Compound Name: Oleum

Cat. No.: B3057394 Get Quote

Audience: Researchers, scientists, and chemical industry professionals.

Abstract: This document provides essential information regarding the properties, general

industrial applications, and critical safety protocols for the handling of oleum (fuming sulfuric

acid). The focus is on ensuring a safe laboratory and industrial environment by outlining the

hazards and necessary precautions. This is not a synthesis protocol but a safety and handling

guide.

Properties of Oleum
Oleum is a solution of sulfur trioxide (SO₃) in 100% sulfuric acid (H₂SO₄). It is also known as

fuming sulfuric acid. It is a highly corrosive and reactive substance.

Table 1: Physical and Chemical Properties of Oleum Grades
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Property
20% Oleum
(Approx.)

30% Oleum
(Approx.)

65% Oleum
(Approx.)

Formula H₂SO₄ · xSO₃ H₂SO₄ · xSO₃ H₂SO₄ · xSO₃

Appearance
Colorless to cloudy,

oily liquid

Colorless to cloudy,

oily liquid

Colorless to cloudy,

oily liquid or solid

SO₃ Content (wt%) ~20% ~30% ~65%

Density (g/cm³) ~1.9 ~1.94 ~2.0

Boiling Point
Varies with SO₃

content

Varies with SO₃

content

Varies with SO₃

content

Melting Point
Varies with SO₃

content

Varies with SO₃

content

Varies with SO₃

content

Hazards

Highly Corrosive,

Strong Oxidizer, Water

Reactive, Toxic

Fumes

Highly Corrosive,

Strong Oxidizer, Water

Reactive, Toxic

Fumes

Highly Corrosive,

Strong Oxidizer, Water

Reactive, Toxic

Fumes

General Industrial Applications
Oleum is a critical reagent in many industrial chemical processes due to its powerful

dehydrating and sulfonating properties. Its primary uses are in controlled industrial settings for

the synthesis of organic intermediates.

Sulfonation: It is used as a sulfonating agent in the production of detergents, dyes, and some

pharmaceuticals. The high concentration of SO₃ makes it more efficient than concentrated

sulfuric acid for introducing the sulfo group (-SO₃H) into organic molecules.

Nitration: In some industrial nitration reactions, oleum is used as a medium. Its strong

dehydrating properties facilitate the formation of the nitronium ion (NO₂⁺), the active nitrating

agent, from nitric acid. These reactions are used to produce intermediates for plastics, dyes,

and other materials.

The use of oleum in these processes requires highly specialized equipment and stringent

safety protocols due to its extreme reactivity and corrosiveness.
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Safety Protocols and Hazard Management
Working with oleum presents significant health and safety risks. A thorough understanding and

implementation of safety protocols are mandatory.

Experimental Protocol: Standard Safety and Handling of Oleum

Risk Assessment: Before any procedure, conduct a comprehensive risk assessment that

identifies all potential hazards, including chemical reactivity, exposure routes, and spill

potential.

Personal Protective Equipment (PPE):

Body: A chemical-resistant, acid-proof apron or full-body suit is required.

Hands: Use heavy-duty, acid-resistant gloves (e.g., butyl rubber or Viton). A double-gloving

technique is recommended.

Eyes/Face: A full-face shield worn over chemical splash goggles is mandatory.

Respiratory: Work must be conducted in a certified chemical fume hood with proper

airflow. For emergencies or situations with potential for high vapor concentration, a self-

contained breathing apparatus (SCBA) may be necessary.

Handling and Storage:

Store oleum in a cool, dry, well-ventilated area away from incompatible materials such as

water, bases, organic materials, and metals.

Use corrosion-resistant containers and secondary containment.

Never add water to oleum. The reaction is extremely exothermic and can cause violent

boiling and splashing of corrosive acid.

When diluting, oleum must be added slowly and carefully to water (or acid) with constant

cooling and stirring.

Spill Management:
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Evacuate the area immediately.

Neutralize small spills with an appropriate agent like sodium bicarbonate or soda ash. Do

not use water.

For large spills, contain the spill and use an absorbent material designed for acids.

Contact emergency response personnel.

First Aid:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15-20 minutes while removing contaminated clothing. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 30 minutes.

Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Visualization of Safety Workflow
The following diagram illustrates a logical workflow for safely handling a highly corrosive

substance like oleum in a laboratory setting.
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Caption: Workflow for safely handling highly corrosive chemicals.
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To cite this document: BenchChem. [Application Note: Safe Handling and General Industrial
Use of Oleum]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057394#use-of-oleum-in-the-synthesis-of-energetic-
materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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